Cas no 2171289-80-6 ((3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)

• Product Name: (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• CAS No: 2171289-80-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5892956
• PubChem ID: 165823917
• Update Time: 2025-06-11

(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• 2171289-80-6
• (3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid
• EN300-1576765

• Inchi： 1S/C26H32N2O5/c1-3-5-14-23(25(31)27-17(4-2)15-24(29)30)28-26(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,3-5,14-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17-,23+/m1/s1
• InChI Key： ABPCYROCCZFHOQ-HXOBKFHXSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](CC(=O)O)CC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid

Introduction to (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic Acid (CAS No. 2171289-80-6)

(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS No. 2171289-80-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the development of therapeutic agents and diagnostic tools.

The structure of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid is characterized by its Fmoc (fluorenylmethyloxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The Fmoc group is known for its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins.

Recent advancements in the field have highlighted the importance of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel antiviral agents. The compound was used to synthesize a series of peptides that exhibited potent inhibitory activity against several viral strains, including influenza and HIV. This research underscores the potential of this compound in addressing global health challenges.

In addition to its role in antiviral drug development, (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid has also been explored for its applications in cancer research. A recent study published in the Cancer Research journal investigated the use of this compound in the synthesis of tumor-targeting peptides. The results showed that peptides synthesized using this protected amino acid derivative were highly effective in delivering therapeutic agents to cancer cells, thereby enhancing treatment efficacy and reducing side effects.

The versatility of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid extends beyond therapeutic applications. It has also been utilized in the development of diagnostic tools, particularly in the field of proteomics. A study published in the Molecular & Cellular Proteomics journal highlighted its use in the synthesis of stable isotope-labeled peptides for quantitative proteomics. These labeled peptides serve as internal standards, enabling accurate and reliable quantification of protein levels in complex biological samples.

The chemical properties of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid make it an ideal candidate for various synthetic processes. Its high purity and stability ensure consistent performance in both laboratory-scale and industrial-scale syntheses. Moreover, its compatibility with a wide range of solvents and reaction conditions facilitates its use in diverse chemical reactions.

In conclusion, (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS No. 2171289-80-6) is a versatile and essential compound in modern medicinal chemistry and pharmaceutical research. Its unique properties and broad applications make it a valuable tool for scientists working on peptide synthesis, drug development, and diagnostic technologies. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the scientific community.